2-Methyl-8-quinolyl 3,4-dichlorobenzenesulfonate
2-Methyl-8-quinolyl 3,4-dichlorobenzenesulfonate
Brand Name:
Vulcanchem
CAS No.:
428459-01-2
VCID:
VC0346260
InChI:
InChI=1S/C16H11Cl2NO3S/c1-10-5-6-11-3-2-4-15(16(11)19-10)22-23(20,21)12-7-8-13(17)14(18)9-12/h2-9H,1H3
SMILES:
CC1=NC2=C(C=CC=C2OS(=O)(=O)C3=CC(=C(C=C3)Cl)Cl)C=C1
Molecular Formula:
C16H11Cl2NO3S
Molecular Weight:
368.2g/mol
2-Methyl-8-quinolyl 3,4-dichlorobenzenesulfonate
CAS No.: 428459-01-2
Main Products
VCID: VC0346260
Molecular Formula: C16H11Cl2NO3S
Molecular Weight: 368.2g/mol
| CAS No. | 428459-01-2 |
|---|---|
| Product Name | 2-Methyl-8-quinolyl 3,4-dichlorobenzenesulfonate |
| Molecular Formula | C16H11Cl2NO3S |
| Molecular Weight | 368.2g/mol |
| IUPAC Name | (2-methylquinolin-8-yl) 3,4-dichlorobenzenesulfonate |
| Standard InChI | InChI=1S/C16H11Cl2NO3S/c1-10-5-6-11-3-2-4-15(16(11)19-10)22-23(20,21)12-7-8-13(17)14(18)9-12/h2-9H,1H3 |
| Standard InChIKey | QFXIVROWJXRJQV-UHFFFAOYSA-N |
| SMILES | CC1=NC2=C(C=CC=C2OS(=O)(=O)C3=CC(=C(C=C3)Cl)Cl)C=C1 |
| Canonical SMILES | CC1=NC2=C(C=CC=C2OS(=O)(=O)C3=CC(=C(C=C3)Cl)Cl)C=C1 |
| PubChem Compound | 2280660 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume